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Compound of Interest

Compound Name: 1-Phenylhexane-d5

Cat. No.: B581254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

1-Phenylhexane-d5. The information is compiled from available safety data sheets (SDS) for

the non-deuterated analogue, 1-Phenylhexane, and specific data for the deuterated compound,

supplemented with general best practices for handling deuterated substances.

Chemical and Physical Properties
1-Phenylhexane-d5 is the deuterium-labeled version of 1-Phenylhexane.[1][2] The primary use

of deuterated compounds like 1-Phenylhexane-d5 is in research and development, particularly

in drug metabolism and pharmacokinetic (DMPK) studies, and as internal standards for

quantitative analysis by NMR, GC-MS, or LC-MS.[2][3][4] The replacement of hydrogen with

deuterium can alter the metabolic rate of a compound, a phenomenon known as the kinetic

isotope effect, which can lead to a longer half-life and reduced formation of toxic metabolites.[3]

[5]

Table 1: Physical and Chemical Properties of 1-Phenylhexane and its Deuterated Analog

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b581254?utm_src=pdf-interest
https://www.benchchem.com/product/b581254?utm_src=pdf-body
https://www.benchchem.com/product/b581254?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1219799-07-1_1422005.html
https://www.medchemexpress.com/1-phenylhexane-d5.html
https://www.benchchem.com/product/b581254?utm_src=pdf-body
https://www.medchemexpress.com/1-phenylhexane-d5.html
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.pharmaffiliates.com/en/blog/the-role-of-deuterated-compounds-in-pharmaceutical-rd-and-testing
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.benchchem.com/pdf/Technical_Support_Center_Best_Practices_for_Deuterated_Compound_Stability.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1-Phenylhexane 1-Phenylhexane-d5

CAS Number 1077-16-3[6] 1219799-07-1[1]

Molecular Formula C12H18[6] C12H13D5

Molecular Weight 162.27 g/mol [6] 167.30 g/mol (approx.)

Appearance Colorless liquid[6] Light yellow liquid[7]

Boiling Point 226°C at 760 mmHg[1] 226.0±3.0 °C at 760 mmHg[1]

Melting Point -61°C[6] -11 °C / 12.2 °F[7]

Flash Point 83°C (181.4°F)[8] 83.3±0.0 °C[1]

Density 0.861 g/mL at 25°C 0.9±0.1 g/cm3 [1]

Vapor Pressure 0.125 mmHg at 25°C[9] 0.1±0.2 mmHg at 25°C[1]

Refractive Index n20/D 1.486 1.489[1]

Solubility Insoluble in water.[9]
No specific data, expected to

be insoluble in water.

Hazard Identification and Safety Precautions
The hazard profile for 1-Phenylhexane-d5 is primarily based on the data for 1-Phenylhexane.

It is a combustible liquid and may cause irritation upon contact.[8]

Table 2: Hazard Identification and GHS Precautionary Statements
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Hazard
GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Flammable

Liquid
🔥 Warning

H227:

Combustible

liquid

P210: Keep

away from

heat/sparks/open

flames/hot

surfaces. — No

smoking.[10]

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[10]

P370+P378: In

case of fire: Use

water spray,

alcohol-resistant

foam, dry

chemical or

carbon dioxide

for extinction.[10]

P403+P235:

Store in a well-

ventilated place.

Keep cool.[10]

Skin Irritation ❕ Warning H315: Causes

skin irritation

P264: Wash skin

thoroughly after

handling.[8]

P302+P352: IF

ON SKIN: Wash

with plenty of

soap and water.

[8] P332+P313:

If skin irritation

occurs: Get
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medical

advice/attention.

[8] P362: Take

off contaminated

clothing and

wash before

reuse.[8]

Eye Irritation ❕ Warning

H319: Causes

serious eye

irritation

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

[10] P337+P313:

If eye irritation

persists: Get

medical

advice/attention.

Specific Target

Organ Toxicity

(Single

Exposure)

❕ Warning H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

[10] P271: Use

only outdoors or

in a well-

ventilated area.

[8] P304+P340:

IF INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.[8]

P312: Call a

POISON
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CENTER or

doctor/physician

if you feel unwell.

Handling and Storage
Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash facility and a safety shower.[8] Use only in a well-ventilated area.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[7][10]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[10]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Handling:

Avoid contact with skin and eyes.[10]

Avoid inhalation of vapor or mist.[10]

Keep away from sources of ignition - No smoking.[10]

Take measures to prevent the buildup of electrostatic charge.[10]

Wash hands thoroughly after handling.[8]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances.[8]

Keep container tightly closed.[10] Containers that are opened must be carefully resealed and

kept upright to prevent leakage.[10]

Keep away from heat, sparks, and flame.[8]
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Special Considerations for Deuterated Compounds:

Protection from Moisture: Deuterated compounds can be hygroscopic.[11] Moisture can lead

to H/D back-exchange, reducing isotopic enrichment. Store in tightly sealed containers in a

dry environment or under an inert atmosphere (e.g., argon or nitrogen).[5]

Protection from Light: Store in amber vials or other light-protecting containers to prevent

degradation.[5]

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.[8]

In case of skin contact: Get medical aid. Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Wash clothing before reuse.[8]

If inhaled: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. Get medical aid. Do NOT use mouth-to-mouth resuscitation.[8]

If swallowed: Never give anything by mouth to an unconscious person. Get medical aid. Do

NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water.[8]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10] Water may be ineffective.[8] Use water spray to cool fire-exposed

containers.[8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[8] Vapors may be heavier than air and can spread along the

ground and collect in low or confined areas.[8]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[8]
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Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 3.

[8] Remove all sources of ignition.[8]

Environmental Precautions: Avoid runoff into storm sewers and ditches which lead to

waterways.[8]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., vermiculite, sand, or

earth), then place it in a suitable container for disposal.[8] Use a spark-proof tool.[8]

Experimental Protocols: Safe Handling Workflow
The following workflow outlines the key steps for safely handling 1-Phenylhexane-d5 in a

laboratory setting.
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Safe Handling Workflow for 1-Phenylhexane-d5

Preparation

Handling and Use

Cleanup and Disposal

Review SDS and Conduct Risk Assessment

Prepare Well-Ventilated Work Area (Fume Hood)

Assemble and Inspect PPE

Verify Emergency Equipment (Eyewash, Shower)

Retrieve from Storage, Minimize Exposure to Air/Moisture

Dispense Required Amount Using Appropriate Tools

Perform Experimental Procedure

Tightly Seal Container Immediately After Use

Decontaminate Work Area and Equipment

Dispose of Waste in Labeled, Sealed Containers

Follow Institutional Waste Disposal Protocols

Remove and Properly Store/Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 1-Phenylhexane-d5.
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This guide is intended to provide essential safety and handling information. Always consult the

most recent and specific Safety Data Sheet provided by the supplier and adhere to all

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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